Cas no 863679-83-8 (tert-butyl 1-(4-bromophenyl)-3-azabicyclo3.1.0hexane-3-carboxylate)

• Product Name: tert-butyl 1-(4-bromophenyl)-3-azabicyclo3.1.0hexane-3-carboxylate
• CAS No: 863679-83-8
• MF: C₁₆H₂₀BrNO₂
• MW: 338.239503860474
• CID: 718506
• PubChem ID: 53432548
• Update Time: 2025-05-24

tert-butyl 1-(4-bromophenyl)-3-azabicyclo3.1.0hexane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Azabicyclo[3.1.0]hexane-3-carboxylicacid, 1-(4-bromophenyl)-, 1,1-dimethylethyl ester
• tert-butyl 1-(4-bromophenyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate
• tert-butyl 1-(4-bromophenyl)-3-azabicyclo3.1.0hexane-3-carboxylate
• WOQMCSFUXGBWJV-UHFFFAOYSA-N
• CS-0058100
• EN300-12445781
• 863679-83-8
• 1-(4-bromo-phenyl)-3-aza-bicyclo[3.1.0]hexane-3-carboxylic acid tert-butyl ester
• tert-Butyl 1-(4-bromophenyl)-3-azabicyclo[3.1.0]-hexane-3-carboxylate
• SCHEMBL2712886
• TERT-BUTYL1-(4-BROMOPHENYL)-3-AZABICYCLO[3.1.0]HEXANE-3-CARBOXYLATE
• DTXSID10700564

• Inchi： 1S/C16H20BrNO2/c1-15(2,3)20-14(19)18-9-12-8-16(12,10-18)11-4-6-13(17)7-5-11/h4-7,12H,8-10H2,1-3H3
• InChI Key： WOQMCSFUXGBWJV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C12CN(C(=O)OC(C)(C)C)CC1C2

Computed Properties

• Exact Mass: 337.06774g/mol
• Monoisotopic Mass: 337.06774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on tert-butyl 1-(4-bromophenyl)-3-azabicyclo3.1.0hexane-3-carboxylate

Tert-Butyl 1-(4-Bromophenyl)-3-Azabicyclo[3.1.0]Hexane-3-Carboxylate: A Comprehensive Overview

The compound tert-butyl 1-(4-bromophenyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate, identified by the CAS number 863679-83-8, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of bicyclic compounds, which are known for their unique structural properties and versatile functionalities.

The structure of this compound is characterized by a bicyclo[3.1.0]hexane framework, which is a type of norbornane derivative. The presence of the tert-butyl group and the 4-bromophenyl substituent adds to its complexity and functional diversity. Recent studies have highlighted the importance of such bicyclic structures in drug design, particularly in the development of bioactive molecules with improved pharmacokinetic properties.

One of the key features of this compound is its ability to undergo various chemical transformations, making it a valuable intermediate in organic synthesis. For instance, the bromine atom in the phenyl ring can serve as a reactive site for substitution reactions, enabling the introduction of diverse functional groups. This versatility has been exploited in recent research to synthesize novel derivatives with enhanced biological activities.

In terms of application, this compound has shown promise in the field of medicinal chemistry. Its bicyclic structure provides rigidity, which is often desirable in drug molecules to enhance binding affinity to target proteins. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes, making them potential candidates for therapeutic agents.

The synthesis of tert-butyl 1-(4-bromophenyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate involves a multi-step process that typically begins with the preparation of the bicyclic core followed by functionalization with appropriate substituents. Researchers have optimized these synthetic routes to improve yield and purity, ensuring scalability for potential industrial applications.

From an environmental perspective, understanding the degradation pathways and ecological impact of this compound is crucial for its safe use and disposal. Recent advancements in green chemistry have provided insights into sustainable methods for synthesizing and processing such compounds, reducing their environmental footprint.

In conclusion, tert-butyl 1-(4-bromophenyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate represents a significant advancement in organic chemistry, offering a versatile platform for further research and development across multiple disciplines.